Cas no 946358-27-6 (N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-(3-methylphenyl)acetamide)

• Product Name: N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-(3-methylphenyl)acetamide
• CAS No: 946358-27-6
• MF: C₁₇H₁₇N₃O₂S
• MW: 327.400782346725
• CID: 6441924
• Update Time: 2025-08-10

N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-(3-methylphenyl)acetamide
• Benzeneacetamide, N-(3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)-3-methyl-

• Inchi： 1S/C17H17N3O2S/c1-10-5-4-6-13(7-10)8-14(21)19-15-12(3)18-17-20(16(15)22)11(2)9-23-17/h4-7,9H,8H2,1-3H3,(H,19,21)
• InChI Key： GINWOHCVYJRZPL-UHFFFAOYSA-N
• SMILES： C1(CC(NC2C(=O)N3C(C)=CSC3=NC=2C)=O)=CC=CC(C)=C1

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• pka: 10.45±0.40(Predicted)

Additional information on N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo3,2-apyrimidin-6-yl}-2-(3-methylphenyl)acetamide

N-{3,7-Dimethyl-5-Oxo-5H-1,3Thiazolo[3,2-A]Pyrimidin-6-Yl}-2-(3-Methylphenyl)Acetamide: A Comprehensive Overview

The compound N-{3,7-dimethyl-5-oxo-5H-1,3thiazolo[3,2-a]pyrimidin-6-yl}-2-(3-methylphenyl)acetamide (CAS No. 946358-27-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of thiazolopyrimidine derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility. The molecule's unique architecture combines a thiazolopyrimidine core with an acetamide group, making it a promising candidate for drug development.

Recent studies have highlighted the thiazolopyrimidine framework as a key structural element in designing bioactive molecules. The 5H-thiazolo[3,2-a]pyrimidine moiety in this compound is particularly interesting due to its ability to engage in hydrogen bonding and π-interactions, which are critical for molecular recognition and binding affinity. The presence of the acetamide group further enhances the compound's solubility and bioavailability, making it suitable for systemic administration.

The N-{3,7-dimethyl} substitution pattern on the thiazolopyrimidine ring introduces steric bulk and electronic effects that can modulate the compound's pharmacokinetic properties. This substitution is strategically placed to optimize the balance between lipophilicity and hydrophilicity, which is essential for achieving optimal drug-like behavior. Additionally, the 2-(3-methylphenyl) group imparts aromaticity and contributes to the compound's stability and metabolic resistance.

From a synthetic perspective, the construction of this compound involves a multi-step process that typically includes nucleophilic aromatic substitution and amide bond formation. Researchers have employed various strategies to optimize the synthesis of similar thiazolopyrimidine derivatives, including microwave-assisted synthesis and catalytic methods. These advancements have significantly improved the efficiency and scalability of producing such complex molecules.

Recent research has focused on evaluating the biological activity of N-{3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl}-2-(3-methylphenyl)acetamide in various disease models. Preclinical studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Furthermore, its ability to modulate cellular signaling pathways makes it a candidate for treating conditions such as neurodegenerative diseases and cancer.

The integration of computational chemistry tools has played a pivotal role in understanding the molecular interactions of this compound. Molecular docking studies have revealed that it exhibits favorable binding affinities towards several therapeutic targets, including protein kinases and cytokine receptors. These findings underscore its potential as a lead compound for drug discovery programs.

In terms of safety assessment, preliminary toxicological studies indicate that this compound exhibits low acute toxicity at therapeutic doses. However, further investigations are required to evaluate its long-term safety profile and potential for off-target effects. Regulatory compliance remains a critical consideration during its development to ensure adherence to international standards for pharmaceutical compounds.

The development of N-{3,7-dimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl}-2-(3-methylphenyl)acetamide represents a significant advancement in medicinal chemistry. Its unique structure, combined with promising biological activity and favorable pharmacokinetic properties, positions it as a strong candidate for addressing unmet medical needs. As research continues to unfold, this compound has the potential to contribute meaningfully to the development of innovative therapeutic agents.